Cas no 30733-89-2 (1,3-Butadiene, phenyl-)

• Product Name: 1,3-Butadiene, phenyl-
• CAS No: 30733-89-2
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 293060
• Update Time: 2026-05-14

1,3-Butadiene, phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene, phenyl-

• Inchi： InChI=1S/C10H10/c1-2-3-7-10-8-5-4-6-9-10/h2-9H,1H2/b7-3+
• InChI Key： XZKRXPZXQLARHH-XVNBXDOJSA-N
• SMILES： C=C/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 130.0783
• Monoisotopic Mass: 130.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6

Experimental Properties

• Density: 0.9316 g/cm3(Temp: 13 °C)
• Melting Point: 79 °C
• Boiling Point: 90-100 °C(Press: 13 Torr)
• PSA: 0